Tert-butyl 2-(aminomethyl)thiomorpholine-4-carboxylate

• Molecular Formula: C10H20N2O2S
• Molecular Weight: 232.35 g/mol
• IUPAC Name: tert-butyl 2-(aminomethyl)thiomorpholine-4-carboxylate
• InChI: InChI=1S/C10H20N2O2S/c1-10(2,3)14-9(13)12-4-5-15-8(6-11)7-12/h8H,4-7,11H2,1-3H3
• InChI Key: RITABWPCDMSRLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCSC(C1)CN

Description

Tert-butyl 2-(aminomethyl)thiomorpholine-4-carboxylate is a useful research compound. Its molecular formula is C10H20N2O2S and its molecular weight is 232.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl 2-carbamoylthiomorpholine-4-carboxylate (2.46 g, 10 mmol) in THF (80 mL) was cooled to 0° C. A solution of borane in THF (1.0 M, 40 mL, 40 mmol) was added over 15 minutes via addition funnel and the mixture was stirred at ambient temperature for 72 hours. The reaction was quenched by dropwise addition of methanol/acetic acid (18 mL, 9:1 v/v). The solvent was removed under reduced pressure and the residue partitioned between ethyl acetate and sat. aqueous Na2CO3. The aqueous layer was extracted with ethyl acetate and combined extracts were washed with water, brine and dried over sodium sulfate. Removal of the solvent under reduced pressure afforded the crude desired material 2.11 g, which was used directly in the next step. MS (m/z): 233 (M+H)+